Cas no 1805574-45-1 (1,2-Bis(trifluoromethyl)-4-iodo-5-(trifluoromethylthio)benzene)

• Product Name: 1,2-Bis(trifluoromethyl)-4-iodo-5-(trifluoromethylthio)benzene
• CAS No: 1805574-45-1
• MF: C₉H₂F₉IS
• MW: 440.067285060883
• CID: 4964644
• Update Time: 2025-11-01

1,2-Bis(trifluoromethyl)-4-iodo-5-(trifluoromethylthio)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(trifluoromethyl)-4-iodo-5-(trifluoromethylthio)benzene

• Inchi： 1S/C9H2F9IS/c10-7(11,12)3-1-5(19)6(20-9(16,17)18)2-4(3)8(13,14)15/h1-2H
• InChI Key： RNMASCRQOXMZDT-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=C(C(F)(F)F)C=C1SC(F)(F)F

Computed Properties

• Exact Mass: 439.87782 g/mol
• Monoisotopic Mass: 439.87782 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 440.07
• XLogP3: 6.1
• Topological Polar Surface Area: 25.3

Additional information on 1,2-Bis(trifluoromethyl)-4-iodo-5-(trifluoromethylthio)benzene

1,2-Bis(trifluoromethyl)-4-iodo-5-(trifluoromethylthio)benzene: A Comprehensive Overview

1,2-Bis(trifluoromethyl)-4-iodo-5-(trifluoromethylthio)benzene (CAS No. 1805574-45-1) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its unique molecular structure and functional groups, holds potential applications in various areas, including pharmaceutical research and materials science.

The molecular formula of 1,2-Bis(trifluoromethyl)-4-iodo-5-(trifluoromethylthio)benzene is C₁₀H₃F₉I₁S₁. The presence of multiple trifluoromethyl groups and an iodine atom imparts distinct chemical properties to this compound. The trifluoromethyl groups are known for their electron-withdrawing effects, which can influence the reactivity and stability of the molecule. The iodine atom, on the other hand, provides a versatile handle for further chemical modifications, making this compound a valuable starting material in synthetic chemistry.

In recent years, 1,2-Bis(trifluoromethyl)-4-iodo-5-(trifluoromethylthio)benzene has been extensively studied for its potential applications in drug discovery. The unique combination of functional groups makes it an attractive candidate for the development of novel therapeutic agents. For instance, researchers have explored its use in the synthesis of compounds with anti-cancer properties. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant cytotoxic activity against various cancer cell lines. The mechanism of action is believed to involve the disruption of cellular processes such as DNA replication and protein synthesis.

Beyond its potential in pharmaceuticals, 1,2-Bis(trifluoromethyl)-4-iodo-5-(trifluoromethylthio)benzene has also found applications in materials science. The presence of fluorine atoms and the iodine handle allows for the design of materials with enhanced thermal stability and chemical resistance. These properties are particularly useful in the development of advanced polymers and coatings. A recent study published in Advanced Materials highlighted the use of this compound as a building block for creating high-performance polymers with superior mechanical properties.

The synthesis of 1,2-Bis(trifluoromethyl)-4-iodo-5-(trifluoromethylthio)benzene involves a series of well-defined steps. Typically, the process begins with the reaction of 1,2-bis(trifluoromethyl)benzene with an appropriate iodinating agent to introduce the iodine atom. Subsequently, a thiolation reaction is carried out to introduce the trifluoromethylthio group. The choice of reagents and reaction conditions is crucial to ensure high yields and purity of the final product.

In terms of safety and handling, it is important to note that while 1,2-Bis(trifluoromethyl)-4-iodo-5-(trifluoromethylthio)benzene is not classified as a hazardous material or controlled substance, it should still be handled with care due to its chemical reactivity. Proper personal protective equipment (PPE) should be used during handling, and appropriate storage conditions should be maintained to prevent degradation or contamination.

The future prospects for 1,2-Bis(trifluoromethyl)-4-iodo-5-(trifluoromethylthio)benzene are promising. Ongoing research continues to uncover new applications and potential uses for this compound. For example, recent advancements in catalytic methods have enabled more efficient syntheses of this compound, making it more accessible for large-scale production. Additionally, interdisciplinary collaborations between chemists and biologists are exploring its potential as a scaffold for developing new classes of bioactive molecules.

In conclusion, 1,2-Bis(trifluoromethyl)-4-iodo-5-(trifluoromethylthio)benzene (CAS No. 1805574-45-1) is a versatile compound with a wide range of applications in both pharmaceutical research and materials science. Its unique molecular structure and functional groups make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered.